Cas no 82214-83-3 (2-chloro-3-(3-methylbut-2-en-1-yl)naphthalene-1,4-dione)

• Product name: 2-chloro-3-(3-methylbut-2-en-1-yl)naphthalene-1,4-dione
• CAS No: 82214-83-3
• MF: C₁₅H₁₃ClO₂
• MW: 260.715523481369
• CID: 987557
• PubChem ID: 313128

2-chloro-3-(3-methylbut-2-en-1-yl)naphthalene-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-(3-methylbut-2-en-1-yl)naphthalene-1,4-dione
• 2-chloro-3-(3-methylbut-2-enyl)naphthalene-1,4-dione
• 2-Chloro-3-(3-methyl-2-butenyl)naphthoquinone #
• GTIOUUQHWVNUFO-UHFFFAOYSA-N
• SCHEMBL17250111
• NSC226242
• 1,4-2H-Naphthalene-1,4-dione, 2-chloro-3-[2-isopentenyl]-
• DTXSID80310376
• CHEMBL2023284
• 82214-83-3
• NSC-226242

• Inchi： InChI=1S/C15H4ClO2/c1-9(2)7-8-12-13(16)15(18)11-6-4-3-5-10(11)14(12)17/h3-6H
• InChI Key： MIGVGEBEWHJCJT-UHFFFAOYSA-N
• SMILES： [#6]\[#6](-[#6])=[#6]\[#6]-[#6]-1=[#6](Cl)-[#6](=O)-c2ccccc2-[#6]-1=O |c:5|

Computed Properties

• Exact Mass: 260.0604073g/mol
• Monoisotopic Mass: 260.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 34.1Ų